Cas no 1805097-39-5 (3-(Chloromethyl)-5-methoxy-4-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-5-methoxy-4-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1805097-39-5
• MF: C₉H₉ClF₃NO₂
• MW: 255.621472120285
• CID: 4836753
• Update Time: 2025-05-20

3-(Chloromethyl)-5-methoxy-4-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-methoxy-4-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9ClF3NO2/c1-5-6(3-10)8(16-9(11,12)13)14-4-7(5)15-2/h4H,3H2,1-2H3
• InChI Key： LHKKGPWRHRFEJL-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C=1C)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4

Additional information on 3-(Chloromethyl)-5-methoxy-4-methyl-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Chloromethyl)-5-methoxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1805097-39-5)

The compound 3-(Chloromethyl)-5-methoxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1805097-39-5) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring a chloromethyl group, a methoxy substituent, and a trifluoromethoxy moiety, makes it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its versatility and the growing demand for fluorinated pyridines in drug discovery.

One of the key reasons for the rising interest in 3-(Chloromethyl)-5-methoxy-4-methyl-2-(trifluoromethoxy)pyridine is its role in the development of novel bioactive molecules. The presence of both chloromethyl and trifluoromethoxy groups enhances its reactivity, allowing for further functionalization. This property is particularly valuable in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. Recent studies have highlighted the importance of fluorinated pyridines in improving the pharmacokinetic properties of drug candidates, making this compound a focal point for researchers.

In addition to its pharmaceutical applications, 3-(Chloromethyl)-5-methoxy-4-methyl-2-(trifluoromethoxy)pyridine is also being explored in the field of agrochemicals. The trifluoromethoxy group, in particular, is known to enhance the biological activity of pesticides and herbicides. As the agricultural industry seeks more efficient and environmentally friendly solutions, compounds like this are gaining attention for their potential to reduce application rates while maintaining efficacy. This aligns with the global trend toward sustainable agriculture and the reduction of chemical footprints.

The synthesis and characterization of 3-(Chloromethyl)-5-methoxy-4-methyl-2-(trifluoromethoxy)pyridine require advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the purity and consistency of the compound, which is critical for its use in high-value applications. Laboratories and manufacturers are investing in process optimization to scale up production while maintaining cost-effectiveness. This is particularly relevant given the increasing demand for custom synthesis services in the chemical industry.

Another area of interest is the compound's potential role in material science. The incorporation of fluorinated pyridines into polymers and coatings can impart desirable properties such as thermal stability and chemical resistance. As industries seek advanced materials for electronics, aerospace, and other high-tech applications, 3-(Chloromethyl)-5-methoxy-4-methyl-2-(trifluoromethoxy)pyridine could emerge as a key building block. This aligns with the broader trend of functional materials development, where molecular design plays a pivotal role.

From a regulatory perspective, the use of 3-(Chloromethyl)-5-methoxy-4-methyl-2-(trifluoromethoxy)pyridine is subject to standard safety and environmental guidelines. Proper handling, storage, and disposal protocols must be followed to ensure compliance with REACH and other international regulations. Companies involved in its production and distribution are required to provide comprehensive safety data sheets (SDS) to end-users, emphasizing the importance of transparency and responsibility in the chemical industry.

In conclusion, 3-(Chloromethyl)-5-methoxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1805097-39-5) represents a promising compound with diverse applications across multiple industries. Its unique structural features and reactivity make it a valuable tool for researchers and manufacturers alike. As the demand for fluorinated pyridines and heterocyclic compounds continues to grow, this compound is poised to play a significant role in the advancement of pharmaceuticals, agrochemicals, and material science. Future research and development efforts will likely uncover even more potential uses, solidifying its position as a key player in modern chemistry.